1-(3-Iodobenzoyl)-4-methoxypiperidine

• IUPAC Name: (3-iodophenyl)-(4-methoxypiperidin-1-yl)methanone
• InChI: InChI=1S/C13H16INO2/c1-17-12-5-7-15(8-6-12)13(16)10-3-2-4-11(14)9-10/h2-4,9,12H,5-8H2,1H3
• InChI Key: IDVDRPJARXTCIB-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C(=O)C2=CC(=CC=C2)I
• Molecular Formula: C13H16INO2
• Molecular Weight: 345.18 g/mol

Description

1-(3-Iodobenzoyl)-4-methoxypiperidine is a piperidine derivative featuring a 3-iodobenzoyl group at the 1-position and a methoxy group at the 4-position of the piperidine ring. This compound is structurally characterized by the electron-withdrawing iodine atom on the benzoyl moiety and the electron-donating methoxy group, which together modulate its electronic and steric properties. It has been utilized as a ligand precursor in catalytic systems (e.g., nickel-catalyzed phosphorylation reactions) and as an intermediate in the synthesis of bioactive molecules, including adenosine A2A receptor antagonists . Its iodine substituent enhances reactivity in cross-coupling reactions, making it valuable in organometallic chemistry .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Key Differences

Compound Name	Substituents/Modifications	Key Properties/Applications	References
1-(3-Bromophenyl)-4-methoxypiperidine	Bromine replaces iodine at the benzoyl 3-position	Lower molecular weight (270.9 g/mol vs. ~315 g/mol for iodinated form); slower reactivity in cross-coupling due to weaker leaving group ability. Used in palladium-catalyzed syntheses of ligands.
1-(2-Bromophenyl)-4-methoxypiperidine	Bromine at benzoyl 2-position	Altered steric profile due to ortho-substitution; used in ligand synthesis (e.g., Ligand L3 for nickel catalysis). Yields 57% in Pd-mediated coupling.
4-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methoxypiperidine	Oxadiazole replaces benzoyl group	Heterocyclic scaffold with enhanced metabolic stability; molecular weight 259.73 g/mol. Explored in medicinal chemistry for kinase inhibition.
Ethyl 1-(3-iodobenzoyl)piperidine-3-carboxylate	Ethyl ester at piperidine 3-position	Increased hydrophobicity; used as a building block in drug discovery. Purity: 95% (CAS 349442-23-5).
tert-Butyl 4-(4-(4-methoxypiperidine-1-yl)phenyl)piperazine-1-carboxylate	Piperazine-phenyl linker	Enhanced solubility due to tertiary amine; used in Buchwald-Hartwig amination (85% yield).

Physical and Stability Data

Property	1-(3-Iodobenzoyl)-4-methoxypiperidine	1-(3-Bromophenyl)-4-methoxypiperidine	4-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methoxypiperidine
Molecular Weight (g/mol)	~315 (estimated)	270.9	259.73
Solubility	Moderate in DMF, THF	High in THF	High in polar aprotic solvents
Thermal Stability	Stable up to 150°C	Stable up to 120°C	Decomposes above 200°C
Synthetic Yield	53–63% (Pd/Ni catalysis)	53% (Pd catalysis)	85% (Buchwald-Hartwig)